![molecular formula C6H15ClN2O2S B2442818 (1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride CAS No. 2470437-77-3](/img/structure/B2442818.png)
(1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride, also known as DTMH, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a hydrazine derivative that has shown promising results in various studies, making it a subject of interest for researchers in different fields.
Mechanism of Action
Target of Action
The primary targets of (1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria respectively , which are communicable, devastating, and neglected tropical diseases affecting more than 500 million people worldwide .
Mode of Action
The compound interacts with its targets by inhibiting their growth and proliferation It is known that the compound has potent antileishmanial and antimalarial activities .
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the life cycle of Leishmania and Plasmodium . The compound interferes with these pathways, disrupting the growth and proliferation of these parasites .
Result of Action
The result of the action of this compound is the inhibition of the growth and proliferation of Leishmania and Plasmodium . This leads to a decrease in the severity of leishmaniasis and malaria .
Advantages and Limitations for Lab Experiments
One of the advantages of using (1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride in lab experiments is that it exhibits potent cytotoxic activity against cancer cells, making it a promising candidate for the development of anticancer drugs. However, one of the limitations of using this compound is that it can be toxic to normal cells as well, which may limit its therapeutic potential.
Future Directions
There are several future directions for the study of (1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride. One direction is to investigate the potential of this compound as a radioprotective agent, as it has been found to protect against radiation-induced damage in cells. Another direction is to explore the use of this compound as a lead compound for the development of novel anticancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects on normal cells.
Conclusion
In conclusion, this compound, or this compound, is a hydrazine derivative that has shown promising results in various scientific research applications, particularly in the field of cancer research. Its synthesis method has been reported in various research papers, and it has been found to exhibit potent cytotoxic activity against cancer cells. This compound has several advantages and limitations for lab experiments, and there are several future directions for its study. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
(1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride can be synthesized through a multistep process that involves the reaction of 4-methylthio-1,2-dithiolane-3-one with hydrazine hydrate in the presence of a suitable acid catalyst. The resulting compound is then treated with hydrochloric acid to obtain this compound. This synthesis method has been reported in various research papers and has been found to be efficient in producing high yields of this compound.
Scientific Research Applications
(1,1-Dioxothian-4-yl)methylhydrazine;hydrochloride has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as a radioprotective agent, as it has been found to protect against radiation-induced damage in cells.
properties
IUPAC Name |
(1,1-dioxothian-4-yl)methylhydrazine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2S.ClH/c7-8-5-6-1-3-11(9,10)4-2-6;/h6,8H,1-5,7H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMSRVUZQEFGASX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1CNN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.